Cas no 145064-67-1 ((S)-Tert-Butyl piperidine-2-carboxylate hydrochloride)

• Product Name: (S)-Tert-Butyl piperidine-2-carboxylate hydrochloride
• CAS No: 145064-67-1
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• MDL: MFCD20261096
• CID: 3045066
• PubChem ID: 122404764
• Update Time: 2025-09-22

(S)-Tert-Butyl piperidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl piperidine-2-carboxylate hydrochloride
• (S)-TERT-BUTYL PIPERIDINE-2-CARBOXYLATE HCL
• TERT-BUTYL (2S)-PIPERIDINE-2-CARBOXYLATE HYDROCHLORIDE
• TERT-BUTYL-L-PIPECOLIC ACID HYDROCHLORIDE
• tert-Butyl (S)-piperidine-2-carboxylate hydrochloride
• 145064-67-1
• AKOS030632804
• CS-0134481
• C72752
• MFCD20261096
• EN300-364706
• tert-butyl (2S)-piperidine-2-carboxylate;hydrochloride
• (S)-tert-Butyl piperidine-2-carboxylate hydrochloride (H-L-Pip-OtBu.HCl)
• DS-19422
• (S)-tert-Butylpiperidine-2-carboxylatehydrochloride
• (S)-Tert-Butyl piperidine-2-carboxylate hydrochloride

• MDL： MFCD20261096
• Inchi： 1S/C10H19NO2.ClH/c1-10(2,3)13-9(12)8-6-4-5-7-11-8;/h8,11H,4-7H2,1-3H3;1H/t8-;/m0./s1
• InChI Key： LKQZYZHFPZRRDT-QRPNPIFTSA-N
• SMILES： Cl.O(C(C)(C)C)C([C@@H]1CCCCN1)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

(S)-Tert-Butyl piperidine-2-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature